|
REACTION_CXSMILES
|
[CH:1]([N:4]([CH:7]([CH3:9])[CH3:8])[CH2:5][CH3:6])(C)C.[CH2:10]([NH:12][C:13]1[N:18]=[C:17]([NH:19][CH2:20][CH3:21])[N:16]=C(Cl)[N:14]=1)C.[CH3:23][C:24](N(C)C)=O>>[CH2:10]([NH2:12])[CH2:9][CH2:7][CH3:8].[CH2:7]([N:4]([CH2:5][CH3:6])[C:1]1[N:14]=[C:13]([NH2:12])[N:18]=[C:17]([NH:19][CH2:20][CH2:21][CH2:23][CH3:24])[N:16]=1)[CH3:9]
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)N(C)C
|
|
Name
|
|
|
Quantity
|
250 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)N(CC)C(C)C
|
|
Name
|
|
|
Quantity
|
50 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)NC1=NC(=NC(=N1)NCC)Cl
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)N(C)C
|
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
0 °C
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
TEMPERATURE
|
|
Details
|
the resulting solution was heated
|
|
Type
|
TEMPERATURE
|
|
Details
|
under reflux for 4 hours
|
|
Duration
|
4 h
|
|
Type
|
TEMPERATURE
|
|
Details
|
cooled to room temperature
|
|
Type
|
DISTILLATION
|
|
Details
|
the solvent was distilled off by an evaporator
|
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was then isolated
|
|
Type
|
CUSTOM
|
|
Details
|
purified by silica gel column chromatography
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCC)N
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 150 mmol |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)N(C1=NC(=NC(=N1)N)NCCCC)CC
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
|
REACTION_CXSMILES
|
[CH:1]([N:4]([CH:7]([CH3:9])[CH3:8])[CH2:5][CH3:6])(C)C.[CH2:10]([NH:12][C:13]1[N:18]=[C:17]([NH:19][CH2:20][CH3:21])[N:16]=C(Cl)[N:14]=1)C.[CH3:23][C:24](N(C)C)=O>>[CH2:10]([NH2:12])[CH2:9][CH2:7][CH3:8].[CH2:7]([N:4]([CH2:5][CH3:6])[C:1]1[N:14]=[C:13]([NH2:12])[N:18]=[C:17]([NH:19][CH2:20][CH2:21][CH2:23][CH3:24])[N:16]=1)[CH3:9]
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)N(C)C
|
|
Name
|
|
|
Quantity
|
250 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)N(CC)C(C)C
|
|
Name
|
|
|
Quantity
|
50 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)NC1=NC(=NC(=N1)NCC)Cl
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)N(C)C
|
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
0 °C
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
TEMPERATURE
|
|
Details
|
the resulting solution was heated
|
|
Type
|
TEMPERATURE
|
|
Details
|
under reflux for 4 hours
|
|
Duration
|
4 h
|
|
Type
|
TEMPERATURE
|
|
Details
|
cooled to room temperature
|
|
Type
|
DISTILLATION
|
|
Details
|
the solvent was distilled off by an evaporator
|
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was then isolated
|
|
Type
|
CUSTOM
|
|
Details
|
purified by silica gel column chromatography
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCC)N
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 150 mmol |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)N(C1=NC(=NC(=N1)N)NCCCC)CC
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
